1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid

• Molecular Formula: C16H22ClNO5S
• Molecular Weight: 375.9 g/mol
• IUPAC Name: 1-(5-chloro-4-methyl-2-propoxyphenyl)sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C16H22ClNO5S/c1-3-8-23-14-9-11(2)13(17)10-15(14)24(21,22)18-6-4-12(5-7-18)16(19)20/h9-10,12H,3-8H2,1-2H3,(H,19,20)
• InChI Key: RFIQNTMAGJBKQO-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)N2CCC(CC2)C(=O)O

Description

1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid, also known as CP-99994, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidine carboxylic acids and has been found to exhibit significant analgesic and anti-inflammatory properties.

Mechanism of Action

1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid acts as a potent antagonist of the neurokinin-1 (NK-1) receptor, which is a G protein-coupled receptor that is involved in the transmission of pain signals. By blocking the activation of the NK-1 receptor, 1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid effectively reduces the transmission of pain signals and provides relief from pain.
Biochemical and Physiological Effects:
In addition to its analgesic properties, 1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid has also been found to exhibit anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid has several advantages as a research tool for studying pain and inflammation. It exhibits high potency and selectivity for the NK-1 receptor, making it a useful tool for studying the role of this receptor in pain transmission. However, it also has some limitations, such as its relatively short half-life and the need for high doses to achieve therapeutic effects.

Future Directions

There are several future directions for research on 1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid. One potential area of study is the development of more potent and selective NK-1 receptor antagonists that can provide more effective pain relief with fewer side effects. Another area of research is the investigation of the potential therapeutic applications of 1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid in other conditions such as anxiety and depression, which are also associated with NK-1 receptor activation.

Synthesis Methods

The synthesis of 1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid involves the reaction of 5-chloro-4-methyl-2-propoxybenzenesulfonyl chloride with piperidine-4-carboxylic acid in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[(5-Chloro-4-methyl-2-propoxyphenyl)sulfonyl]piperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It has been found to exhibit significant analgesic properties in various animal models of pain, including thermal, mechanical, and chemical stimuli.